N-(3-ethynylphenyl)-7-fluoro-6-nitroquinazolin-4-amine

• Molecular Formula: C16H9FN4O2
• Molecular Weight: 308.27 g/mol
• IUPAC Name: N-(3-ethynylphenyl)-7-fluoro-6-nitroquinazolin-4-amine
• InChI: InChI=1S/C16H9FN4O2/c1-2-10-4-3-5-11(6-10)20-16-12-7-15(21(22)23)13(17)8-14(12)18-9-19-16/h1,3-9H,(H,18,19,20)
• InChI Key: LXAQXVGQGJGMAA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC(=C(C=C32)[N+](=O)[O-])F

Description

N-(3-ethynylphenyl)-7-fluoro-6-nitroquinazolin-4-amine is a useful research compound. Its molecular formula is C16H9FN4O2 and its molecular weight is 308.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-7-fluoro-6-nitroquinazoline (12 g, 0.052 mol) in 120 mL DCM in an ice bath was added slowly a solution of 3-ethynylaniline (7 g, 0.060 mol) in 200 mL isopropanol. The reaction solution was stirred for 1 hour, then TEA (7 g, 0.069 mol) was added and stirred for another 0.5 hour at room temperature. The resulting solid precipitate was filtered and washed with 20 mL isopropanol twice, 20 mL H2O for twice, and dried to give N-(3-ethynylphenyl)-7-fluoro-6-nitroquinazolin-4-amine as yellow solid 8.2 g (50.3% yield).

Synthesis routes and methods III

Procedure details

4-chloro-7-fluoro-6-nitroquinazoline (12 g, 0.052 mol) was dissolved in 120 ml DCM. A solution of 3-ethynylaniline (7 g, 0.057 mol) in 200 ml isopropanol was added dropwise in an ice bath. The solution was stirred for 1 hour in the ice bath, then TEA (7 g, 0.069 mol) was added and allowed to stir for another 0.5 hour at room temperature. Yellow precipitate was formed and the solid was filtered and washed with 20 ml isopropanol twice, dried to give N-(3-ethynylphenyl)-7-fluoro-6-nitroquinazolin-4-amine 8.2 g as a yellow solid (50.3% yield).

Synthesis routes and methods IV

Procedure details

4-Chloro-7-fluoro-6-nitroquinazoline and 3-ethynylbenzenamine (234 mg, 2 mmol) was dissolved into isopropanol (5 mL) and refluxed for 3 h. After cooled to room temperature, the precipitate was filtered out and washed with water to give 0.59 g of N-(3-ethynylphenyl)-7-fluoro-6-nitroquinazolin-4-amine (95%).